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Compound of Interest

Compound Name: 6-Hydroxycoumurrayin

Cat. No.: B12303135

Get Quote

Topic: 6-Hydroxycoumurrayin Proper Disposal Procedures Audience: Researchers,

Scientists, and Drug Development Professionals Content Type: Operational Safety & Logistics

Guide

Executive Summary: Immediate Action Card
STOP. Before handling 6-Hydroxycoumurrayin, recognize that while it is a natural product

derivative, it exhibits cytotoxic activity (IC₅₀ 15.9–23.2 μM against human cancer lines).

Hazard Classification:Cytotoxic / Bioactive Organic. Treat as a potential

carcinogen/reproductive toxin.

Primary Disposal Method:High-Temperature Incineration.

Prohibited Methods: Do NOT dispose of down the drain (Sanitary Sewer) or in General Trash

(Municipal Waste).

Spill Response: Do not sweep dry dust. Wet-wipe with Ethanol/Acetone -> Incinerate wipes.
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To dispose of a chemical safely, you must understand its stability and biological interface. 6-
Hydroxycoumurrayin is a prenylated coumarin.[1][2] Unlike simple coumarins, the prenyl

group adds lipophilicity, facilitating cell membrane penetration, while the hydroxyl group

increases reactivity.

Property Data / Characteristic

Chemical Name 6-Hydroxycoumurrayin

Source Murraya paniculata, Clausena lansium

Molecular Formula C₁₆H₁₈O₅

Molecular Weight 290.3 g/mol

Solubility
Soluble in DMSO, Methanol, Ethanol, Acetone.

[2][3] Poorly soluble in water.

Bioactivity
Cytotoxic. Inhibits growth of HL-60, A-549, and

MCF-7 cell lines [1].

Stability
Stable under normal lab conditions. Light-

sensitive (coumarin moiety).

RCRA Code

Not specifically listed (P or U list). Classify as:

Non-Regulated Hazardous Waste

(Toxic/Irritant).

Operational Disposal Protocol
This protocol uses a "Cradle-to-Grave" approach, ensuring the compound is tracked from the

bench to the final incineration point.

Phase 1: Waste Characterization & Segregation
Because 6-Hydroxycoumurrayin is cytotoxic, it must be segregated from general organic

waste to prevent handling errors downstream.

Solid Waste (Pure Compound): Any expired or degraded powder must remain in its original

vial. Cap tightly.
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Liquid Waste (Mother Liquors/Media):

Organic Solvents (DMSO/MeOH): Segregate into "Cytotoxic/Bioactive Organic Waste."

Aqueous Media: Do not pour down the sink. Collect in "Aqueous Toxic Waste" carboys.

Contaminated Solids (Consumables): Pipette tips, gloves, and weighing boats used with >1

mg of substance must be treated as hazardous solid waste.

Phase 2: Solubilization (For Residuals)
Do not leave solid residues in glassware.

Rinse: Triple-rinse glassware with Acetone or Ethanol.

Collect: Pour the rinsate into the Organic Hazardous Waste container.

Verify: Ensure the rinsate container is compatible with flammable solvents (HDPE or Glass).

Phase 3: Labeling
Labeling is the primary defense against workplace accidents. Use the following template:

Disposal Decision Tree (Visualization)
This workflow dictates the logic for routing 6-Hydroxycoumurrayin waste streams.
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Waste Generation:
6-Hydroxycoumurrayin
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Figure 1: Decision matrix for segregating and disposing of 6-Hydroxycoumurrayin waste

streams to ensure compliance with cytotoxic safety standards.
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If 6-Hydroxycoumurrayin is spilled, immediate containment is required to prevent

aerosolization of the cytotoxic powder.

Protocol:

PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 (or P100) respirator.

Containment:

Liquid Spill: Cover with absorbent pads.

Powder Spill: Cover with a wet paper towel (soaked in water or ethanol) to prevent dust

generation. DO NOT SWEEP DRY.

Cleanup: Wipe the area from the outside in.

Deactivation (Surface): While incineration is required for the compound, surfaces can be

cleaned with a 10% Bleach (Sodium Hypochlorite) solution followed by an Ethanol rinse to

degrade trace residues [2].

Disposal: All cleanup materials (pads, towels, gloves) go into the Solid Hazardous Waste bag

for incineration.
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Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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